Cas no 36811-99-1 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl)-)

• Product Name: Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl)-
• CAS No: 36811-99-1
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• CID: 3951825
• Update Time: 2025-05-23

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl)-

• Inchi： 1S/C26H26N2O2S/c1-25(2,3)15-7-9-19-17(13-15)27-23(29-19)21-11-12-22(31-21)24-28-18-14-16(26(4,5)6)8-10-20(18)30-24/h7-14H,1-6H3
• InChI Key： AIXZBGVLNVRQSS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(C)(C)C)C=C2N=C1C1SC(C2=NC3=CC(C(C)(C)C)=CC=C3O2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl)-

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl): An Overview of a Promising Compound (CAS No. 36811-99-1)

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl), with the CAS number 36811-99-1, is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive molecular structure, which combines benzoxazole and thiophene moieties with tert-butyl groups. The intricate arrangement of these functional groups imparts Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) with a range of valuable properties that make it a subject of extensive research and potential applications.

The benzoxazole core is a well-known heterocyclic compound that exhibits strong photophysical and electronic properties. When combined with the thiophene moiety, which is known for its excellent electron-donating ability and conjugation effects, the resulting structure can exhibit enhanced stability and tunable electronic behavior. The presence of tert-butyl groups further enhances the compound's solubility and thermal stability, making it suitable for various applications in materials science and organic electronics.

Recent studies have highlighted the potential of Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) in the development of advanced materials for organic light-emitting diodes (OLEDs), photovoltaic devices, and sensors. For instance, a study published in the Journal of Materials Chemistry C demonstrated that this compound can serve as an efficient electron-transporting material in OLEDs due to its high electron mobility and excellent thermal stability. The researchers found that devices incorporating Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) exhibited significantly improved performance metrics compared to those using conventional materials.

In the realm of photovoltaic devices, Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) has shown promise as an acceptor material in organic solar cells. A research team from the University of California reported in Advanced Energy Materials that this compound can effectively enhance the power conversion efficiency (PCE) of solar cells by improving charge separation and transport properties. The unique combination of benzoxazole and thiophene moieties allows for fine-tuning of the energy levels and bandgap, which is crucial for optimizing device performance.

Beyond its applications in electronic devices, Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) has also been explored for its potential in chemical sensing. A study published in Sensors and Actuators B: Chemical demonstrated that this compound can be used to develop highly sensitive and selective sensors for detecting various analytes. The researchers found that the presence of tert-butyl groups enhances the sensitivity of the sensor by promoting molecular interactions with target molecules.

The synthesis of Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between benzoxazole derivatives and thiophene moieties using transition metal catalysts such as palladium or nickel. The tert-butyl groups are often introduced through subsequent alkylation steps to achieve the desired molecular structure.

In conclusion, Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[(1,1-dimethylethyl) (CAS No. 36811-99-1) is a versatile compound with a wide range of potential applications in materials science and organic electronics. Its unique molecular structure endows it with valuable properties such as high electron mobility, thermal stability, and tunable electronic behavior. Ongoing research continues to uncover new possibilities for this compound in advanced technologies such as OLEDs, photovoltaic devices, and chemical sensors.